Cas no 54160-73-5 (2-Propyn-1-one, 1,1'-(1,2-phenylene)bis-)

• Product Name: 2-Propyn-1-one, 1,1'-(1,2-phenylene)bis-
• CAS No: 54160-73-5
• MF: C₁₂H₆O₂
• MW: 182.17484331131
• CID: 355258
• PubChem ID: 11194689
• Update Time: 2025-04-19

2-Propyn-1-one, 1,1'-(1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1,1'-(1,2-phenylene)bis-
• 1-(2-prop-2-ynoylphenyl)prop-2-yn-1-one
• 54160-73-5
• DTXSID30458292
• 1,1'-(1,2-Phenylene)bis(prop-2-yn-1-one)
• 1,2-bis(propiolyl)benzene

• Inchi： 1S/C12H6O2/c1-3-11(13)9-7-5-6-8-10(9)12(14)4-2/h1-2,5-8H
• InChI Key： QIBLQPVRHLYJBA-UHFFFAOYSA-N
• SMILES： O=C(C#C)C1C=CC=CC=1C(C#C)=O

Computed Properties

• Exact Mass: 182.03678
• Monoisotopic Mass: 182.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14